Cas no 130000-24-7 (1,4-Benzothiazepine, 4-ethyl-2,3,4,5-tetrahydro-)

• Product Name: 1,4-Benzothiazepine, 4-ethyl-2,3,4,5-tetrahydro-
• CAS No: 130000-24-7
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 1228675
• Update Time: 2024-08-05

1,4-Benzothiazepine, 4-ethyl-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzothiazepine, 4-ethyl-2,3,4,5-tetrahydro-

• Inchi： 1S/C11H15NS/c1-2-12-7-8-13-11-6-4-3-5-10(11)9-12/h3-6H,2,7-9H2,1H3
• InChI Key： VCOWGXFQDYCGJU-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2CN(CC)CC1

Computed Properties

• Exact Mass: 193.09265

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 282.7±29.0 °C(Predicted)
• PSA: 12.03
• pka: 7.62±0.20(Predicted)